Cas no 2138559-60-9 (3-Methanesulfonyl-4,4-dimethylcyclohexan-1-ol)
3-Methanesulfonyl-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 3-methanesulfonyl-4,4-dimethylcyclohexan-1-ol
- 2138559-60-9
- EN300-1161575
- 3-Methanesulfonyl-4,4-dimethylcyclohexan-1-ol
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- Inchi: 1S/C9H18O3S/c1-9(2)5-4-7(10)6-8(9)13(3,11)12/h7-8,10H,4-6H2,1-3H3
- InChI Key: UKUXSUAGBGSXCO-UHFFFAOYSA-N
- SMILES: S(C)(C1CC(CCC1(C)C)O)(=O)=O
Computed Properties
- Exact Mass: 206.09766561g/mol
- Monoisotopic Mass: 206.09766561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 62.8Ų
3-Methanesulfonyl-4,4-dimethylcyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1161575-1.0g |
3-methanesulfonyl-4,4-dimethylcyclohexan-1-ol |
2138559-60-9 | 1g |
$0.0 | 2023-06-08 |
3-Methanesulfonyl-4,4-dimethylcyclohexan-1-ol Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-Methanesulfonyl-4,4-dimethylcyclohexan-1-ol
3-Methanesulfonyl-4,4-Dimethylcyclohexan-1-Ol: A Comprehensive Overview
3-Methanesulfonyl-4,4-Dimethylcyclohexan-1-Ol, also known by its CAS registry number CAS No. 2138559-60-9, is a unique organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclohexane ring, which is substituted with a methanesulfonyl group at the 3-position and two methyl groups at the 4-position. The hydroxyl group at the 1-position further adds to its structural complexity and functional diversity.
The synthesis of 3-Methanesulfonyl-4,4-Dimethylcyclohexan-1-Ol involves a series of intricate chemical reactions, including sulfonation and subsequent functional group transformations. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, making it a valuable intermediate in the development of chiral drugs. Its structure allows for various modifications, enabling its use in diverse applications ranging from drug discovery to materials science.
One of the most notable applications of this compound is in the field of pharmacology. The presence of the methanesulfonyl group imparts unique electronic properties to the molecule, enhancing its bioavailability and pharmacokinetic profile. Recent studies have demonstrated its potential as a lead compound in the development of novel therapeutics targeting chronic inflammatory diseases. Its ability to modulate specific cellular pathways has been extensively investigated, with promising results in preclinical models.
In addition to its pharmacological applications, 3-Methanesulfonyl-4,4-Dimethylcyclohexan-1-Ol has found utility in materials science as a versatile building block for constructing advanced materials. Its rigid cyclohexane framework and functional substituents make it an ideal candidate for designing self-healing polymers and stimuli-responsive materials. Researchers have exploited its reactivity to develop innovative materials with applications in electronics and energy storage.
The latest research on this compound has focused on understanding its interaction with biological systems at the molecular level. Advanced computational techniques, such as molecular docking and dynamics simulations, have provided insights into its binding affinity with various proteins and enzymes. These studies have highlighted its potential as a scaffold for designing highly specific inhibitors of key therapeutic targets.
In conclusion, 3-Methanesulfonyl-4,4-Dimethylcyclohexan-1-Ol stands out as a multifaceted compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.
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